Cas no 1344110-43-5 (3-amino-4-(tert-butoxy)butan-1-ol)

• Product Name: 3-amino-4-(tert-butoxy)butan-1-ol
• CAS No: 1344110-43-5
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6232480
• PubChem ID: 64899869
• Update Time: 2025-06-07

3-amino-4-(tert-butoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(tert-butoxy)butan-1-ol
• 1344110-43-5
• EN300-1628641
• AKOS014229664

• Inchi： 1S/C8H19NO2/c1-8(2,3)11-6-7(9)4-5-10/h7,10H,4-6,9H2,1-3H3
• InChI Key： MVBBBGFFKSQKKH-UHFFFAOYSA-N
• SMILES： O(CC(CCO)N)C(C)(C)C

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-amino-4-(tert-butoxy)butan-1-ol

3-Amino-4-(tert-butoxy)butan-1-ol: A Comprehensive Overview

3-Amino-4-(tert-butoxy)butan-1-ol (CAS No. 1344110-43-5) is a versatile organic compound with significant applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring an amino group and a tert-butoxy substituent, has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting neurodegenerative diseases and cancer, underscoring its importance in contemporary research.

The synthesis of 3-amino-4-(tert-butoxy)butan-1-ol involves multi-step processes that leverage both traditional and modern synthetic techniques. Researchers have explored various pathways, including nucleophilic substitution and catalytic hydrogenation, to optimize the production of this compound. The use of environmentally friendly catalysts has been a focal point in recent studies, aiming to reduce the ecological footprint of its manufacturing process. For instance, a 2022 study published in *Green Chemistry* demonstrated the effectiveness of using palladium nanoparticles as catalysts for the selective hydrogenation of intermediates in its synthesis.

One of the most promising applications of 3-amino-4-(tert-butoxy)butan-1-ol lies in its ability to serve as a chiral building block in asymmetric synthesis. Its chiral center provides a platform for constructing complex molecular architectures with high enantioselectivity. This property has been exploited in the development of enantiomerically pure compounds that exhibit potent biological activities. A notable example is its use as an intermediate in the synthesis of α2δ ligands, which are being investigated for their potential in treating neuropathic pain.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the electronic and steric properties of 3-amino-4-(tert-butoxy)butan-1-ol. Quantum mechanical calculations have revealed insights into its reactivity patterns, enabling researchers to predict its behavior in various chemical reactions with greater accuracy. These computational tools have been instrumental in designing more efficient synthetic routes and identifying novel reaction pathways.

In addition to its role as an intermediate, 3-amino-4-(tert-butoxy)butan-1-ol has shown potential as a direct precursor for bioactive agents. For example, it has been employed in the synthesis of small-molecule inhibitors targeting key enzymes involved in cellular signaling pathways. A 2023 study published in *Journal of Medicinal Chemistry* reported the successful synthesis of a derivative that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

The physical properties of 3-amino-4-(tert-butoxy)butan-1 ol make it suitable for a wide range of applications. Its solubility profile allows for easy manipulation under various reaction conditions, while its stability ensures that it can be stored and transported without significant degradation. These characteristics have made it a valuable commodity in both academic research and industrial settings.

Looking ahead, the continued exploration of 3-amino -4-(tert -butoxy ) butan -1 -ol is expected to yield further breakthroughs in its application as a building block for advanced materials and therapeutic agents. Its unique combination of functional groups positions it as a key player in the ongoing quest to develop innovative solutions across multiple disciplines.